Cas no 7784-19-2 (Ammonium hexafluoroaluminate)

• Product Name: Ammonium hexafluoroaluminate
• CAS No: 7784-19-2
• MF: AlF₆H₁₂N₃
• MW: 195.087339401245
• MDL: MFCD00042144
• CID: 47852
• PubChem ID: 24565
• Update Time: 2025-06-22

Ammonium hexafluoroaluminate Chemical and Physical Properties

Names and Identifiers

• Ammonium hexafluoroaluminate
• ammonium aluminum fluoride,Ammonium fluoaluminate,Ammonium Iodate
• Ammonium fluoroaluminate
• Ammonium cryolite
• Ammonium fluoaluminate
• Triammonium hexafluoroaluminate
• Ammonium aluminum fluoride
• Triammonium aluminum hexafluoride
• Triammoniumhexafluoroaluminate(3-)
• Hexafluoroaluminate(3-) triammonium
• Aluminum ammonium fluoride (Al(NH4)3F6)
• Ammonium hexafluoroaluminate ((NH4)3AlF6)
• ALUMINATE(3-), HEXAFLUORO-, TRIAMMONIUM
• Cryolite, triammonium
• Q1014242
• ammonium hexafluoroaluminate(III)
• triazanium;hexafluoroaluminum(3-)
• AKOS015902487
• NSC 310006
• ammonium hexafluoroaluminum(3-)
• EINECS 232-052-7
• A839241
• 7784-19-2
• AMMONIUMHEXAFLUOROALUMINATE
• UNII-SW274S3321
• EINECS 264-415-0
• MFCD00042144
• Aluminate(3-), hexafluoro-, triammonium, (OC-6-11)-
• FT-0622326
• NS00080790
• 63692-16-0

• MDL： MFCD00042144
• Inchi： 1S/Al.6FH.3H3N/h;6*1H;3*1H3/q+3;;;;;;;;;/p-3
• InChI Key： OYHBNKHFKHBTRQ-UHFFFAOYSA-K
• SMILES： [Al-3](F)(F)(F)(F)(F)F.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 195.07500
• Monoisotopic Mass: 195.07508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White square crystals. It has no corrosive effect on glass and is still stable above 100 ℃.
• Density: 1.78
• Melting Point: 126,1°C
• Boiling Point: 239,5°C
• Flash Point: No data available
• Water Partition Coefficient: Freely soluble in water
• PSA: 0.00000
• LogP: 3.64980
• Solubility: Soluble in water.
• Merck: 14,524
• Vapor Pressure: No data available

Ammonium hexafluoroaluminate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331
• Warning Statement： P301+P310,P361,P302+P352,P321,P405,P501
• Hazardous Material transportation number：1759
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26; S27; S28
• RTECS：BD0050000
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：6.1
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food additives
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Ammonium hexafluoroaluminate

Introduction to Ammonium Hexafluoroaluminate (CAS No: 7784-19-2)

Ammonium Hexafluoroaluminate, with the chemical formula NH₄AlF₆, is a compound of significant interest in the field of inorganic chemistry and materials science. Its CAS number, 7784-19-2, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its unique structural and chemical properties, making it a valuable material in various high-tech applications.

The synthesis of Ammonium Hexafluoroaluminate typically involves the reaction between aluminum fluoride and ammonium hydroxide under controlled conditions. The reaction can be represented as follows:

AlF₃ + 3NH₄OH → NH₄AlF₆ + 3H₂O

This process highlights the compound's stability and the efficiency of its formation under ambient conditions. The resulting product is a white crystalline solid, which is highly soluble in water but exhibits limited solubility in organic solvents. This solubility profile makes it particularly useful in aqueous-based systems and reactions.

In recent years, Ammonium Hexafluoroaluminate has found applications in the field of catalysis. Its ability to act as a Lewis acid catalyst has been explored in various organic transformations. For instance, it has been utilized in the Friedel-Crafts alkylation and acylation reactions, where it demonstrates high selectivity and efficiency. The compound's hexafluoroaluminate anion plays a crucial role in stabilizing reactive intermediates, thereby facilitating these reactions under mild conditions.

Moreover, Ammonium Hexafluoroaluminate has been investigated for its potential use in the synthesis of advanced materials. Its structural properties make it a candidate for use as a flux or additive in crystal growth processes. Researchers have explored its role in enhancing the quality and purity of grown crystals, particularly in optoelectronic materials such as semiconductors and phosphors.

One of the most exciting areas of research involving Ammonium Hexafluoroaluminate is its application in energy storage systems. The compound's ability to undergo reversible reactions with metals has been studied for use in lithium-ion batteries. Specifically, it has been proposed as a potential alternative to traditional lithium hexafluorophosphate (LiPF₆) due to its higher thermal stability and lower toxicity profile. Preliminary studies suggest that Ammonium Hexafluoroaluminate can enhance battery performance by improving electrolyte conductivity and reducing electrode degradation.

The environmental impact of using Ammonium Hexafluoroaluminate is also a critical consideration. While it does not pose significant environmental hazards due to its stability and low toxicity, its handling requires proper safety measures to prevent accidental release. Research is ongoing to develop more sustainable methods for its synthesis and application, ensuring minimal environmental footprint.

In conclusion, Ammonium Hexafluoroaluminate (CAS No: 7784-19-2) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it an invaluable material in catalysis, materials science, and energy storage. As research continues to uncover new uses for this compound, its importance in advancing technological innovations is likely to grow even further.